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Compound of Interest

Acetic acid, mercapto-, 1,4-
Compound Name:

butanediyl ester
CAS No.: 10193-95-0
Cat. No.: B156336

Get Quote

Executive Summary: The "Stench" Hazard

Acetic acid, mercapto-, 1,4-butanediyl ester (Commonly: 1,4-Butanediol bis(thioglycolate))
presents a dual-hazard profile: it is a skin sensitizer and a potent stench compound.

While the Safety Data Sheet (SDS) classifies it as "Hazardous Waste," simply discarding
untreated aliquots into a general organic waste stream is an operational failure. The high vapor
pressure of the thiol groups allows the odor to permeate standard High-Density Polyethylene
(HDPE) waste carboys, frequently triggering false gas leak alarms and building evacuations.

Core Directive: This compound must be chemically neutralized via oxidationbefore it enters the
hazardous waste stream. This guide details the bleaching protocol required to convert the
volatile thiol groups into non-volatile sulfonate derivatives.

Chemical Profile & Properties[1][2][3][4][5][6]
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Parameter Data
CAS Number 10193-95-0
IUPAC Name 1,4-Butanediyl bis(2-mercaptoacetate)

Molecular Formula

Key Functional Groups Thiol (-SH), Ester (-COO-)

Skin Sensitizer (H317), Acute Tox (H302),

Primary Hazards )
Aquatic Tox (H411)

Logistical Hazard Extreme Odor Threshold (ppb range)

Neutralizing Agent Sodium Hypochlorite (Bleach) 5-10%

The Mechanism: Why Oxidation is Mandatory

You cannot rely on dilution to control thiol odors. You must alter the chemical structure.

The neutralization strategy relies on the oxidation of the sulfhydryl (-SH) group using Sodium
Hypochlorite (NaOCI). The reaction proceeds through two stages:[1]

» Disulfide Formation: Rapid oxidation converts the thiol to a disulfide.

o Sulfonate Conversion: With excess oxidant, the disulfide is further oxidized to a sulfonate
(sulfonic acid salt), which is water-soluble and odorless.

Reaction Logic:

Note: The alkaline nature of bleach may also hydrolyze the ester linkages, breaking the
molecule into 1,4-butanediol and oxidized glycolate species, further aiding degradation.

Operational Protocol: Oxidative Neutralization

Prerequisites:

e Location: Certified Chemical Fume Hood (Face velocity > 100 fpm).
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e PPE: Nitrile gloves (double-gloved) or Silver Shield® laminates (thiols permeate latex/nitrile
rapidly), lab coat, safety goggles.

Step 1: Preparation of Oxidizing Bath

o Select a wide-mouth glass beaker or crystallization dish.
e Prepare a 10-15% solution of Sodium Hypochlorite (Bleach).

o Field Tip: Commercial bleach is often 5-6%. Use it undiluted for small quantities (<5mL) of
thiol. For larger spills/cleaning, dilute 1:1 with water.

¢ Place the bath in the back third of the fume hood.

Step 2: Controlled Neutralization

¢ Slow Addition: Add the thiol waste to the bleach bath slowly.
o Warning: This reaction is exothermic. Rapid addition can cause boiling or spattering.

e Rinsing: Rinse all contaminated glassware (syringes, flasks) with a small volume of acetone
or ethanol, and add this rinse to the bleach bath.

o Soak Time: Fully submerge contaminated glassware in the bath. Let stand for minimum 2
hours (overnight is preferred) to ensure complete oxidation of the sulfur and permeation into
glass micropores.

Step 3: Verification & Disposal[9]

e The "Sniff* Test: Carefully waft air toward you. If the "skunky" or "rotten egg" smell persists,
add more bleach and extend soak time.

e pH Check: Ensure the solution remains basic (pH > 9). If acidic, chlorine gas can evolve. Add
solid Sodium Hydroxide or more bleach if necessary.

¢ Final Waste Stream:

o Decant the liquid into a waste container labeled "Quenched Thiol Waste - Oxidized".
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o Do NOT mix with strong acids (risk of

gas generation).

o Dispose of solid debris (gloves, paper towels) in a sealed Ziploc bag before placing in the
solid hazardous waste bin.

Process Visualization (Workflow)

The following diagram outlines the decision logic and workflow for handling this compound.
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Waste Generation:
1,4-Butanediol bis(thioglycolate)

Is material pure/concentrated?

o (Dilute)

Ye

PREP: Fume Hood + Double Nitrile Gloves
Prepare NaOCI (Bleach) Bath

ACTION: Dropwise addition to Bleach
(Exothermic Control)

Soak Glassware/Tools
(Min 2 Hours)

Verification: Odor Check
Is 'Skunk' smell gone?

\
\
|
I
I
I
1

!
Yes (Odorless) \No (Smell persists)l/
/

/

Final Disposal:
' : . Add more NaOCI
Label 'Quenched Thiol Waste Extend Soak

Segregate from Acids

Click to download full resolution via product page

Figure 1: Decision matrix for the oxidative neutralization of thiol-esters. Note the critical

verification step before final disposal.
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Emergency Response (Spills)[6]

In the event of a spill outside the fume hood:

Evacuate: Clear the immediate area. The smell will travel faster than you can clean it.

Isolate: Close lab doors to prevent odor migration to corridors.

Neutralize: Do not use standard spill pads immediately. Cover the spill with powdered bleach
or a 1.1 Bleach/Water solution soaked into vermiculite/absorbent pads.

Wait: Allow 15-20 minutes for oxidation before cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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